Cas no 2221812-13-9 (2,3-Difluoro-1-methoxy-4-(methylsulfanyl)benzene)

• Product Name: 2,3-Difluoro-1-methoxy-4-(methylsulfanyl)benzene
• CAS No: 2221812-13-9
• MF: C₈H₈F₂OS
• MW: 190.210328102112
• CID: 5073972
• Update Time: 2023-08-25

2,3-Difluoro-1-methoxy-4-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-1-methoxy-4-(methylsulfanyl)benzene

• Inchi： 1S/C8H8F2OS/c1-11-5-3-4-6(12-2)8(10)7(5)9/h3-4H,1-2H3
• InChI Key： MUHMWSBMMFHNRZ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=C(C=1F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.6
• Topological Polar Surface Area: 34.5